Cas no 100129-92-8 (diethyl 5-chloro-3-methyl-1H-pyrrole-2,4-dicarboxylate)

• Product Name: diethyl 5-chloro-3-methyl-1H-pyrrole-2,4-dicarboxylate
• CAS No: 100129-92-8
• MF: C₁₁H₁₄ClNO₄
• MW: 259.686162471771
• CID: 2622858
• PubChem ID: 10978190
• Update Time: 2025-04-21

diethyl 5-chloro-3-methyl-1H-pyrrole-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• diethyl 5-chloro-3-methyl-1H-pyrrole-2,4-dicarboxylate
• 5-Chlor-3-methyl-pyrrol-2,4-dicarbonsaeure-diaethylester;diethyl 5-chloro-3-methylpyrrole-2,4-dicarboxylate;1H-Pyrrole-2,4-dicarboxylic acid,5-chloro-3-methyl-,diethyl ester;5-chloro-3-methyl-pyrrole-2,4-dicarboxylic acid diethyl ester;diethyl 2-chloro-4-methylpyrrole-3,5-dicarboxylate;
• 100129-92-8
• DTXSID00450566
• SB63382
• 1H-Pyrrole-2,4-dicarboxylic acid, 5-chloro-3-methyl-, diethyl ester
• 5-Chloro-3-methyl-1H-pyrrole-2,4-dicarboxylic acid diethyl ester
• Diethyl5-chloro-3-methyl-1H-pyrrole-2,4-dicarboxylate

• Inchi： 1S/C11H14ClNO4/c1-4-16-10(14)7-6(3)8(13-9(7)12)11(15)17-5-2/h13H,4-5H2,1-3H3
• InChI Key： ZUWDUDSLDPKZHU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)C(C)=C(C(=O)OCC)N1

Computed Properties

• Exact Mass: 259.06100
• Monoisotopic Mass: 259.0611356Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• PSA: 68.39000
• LogP: 2.32990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives